Cas no 94269-04-2 (Phenol, 2,4,6-triiodo-,copper(2+) salt (2:1))

Phenol, 2,4,6-triiodo-,copper(2+) salt (2:1) structure
94269-04-2 structure
Product Name:Phenol, 2,4,6-triiodo-,copper(2+) salt (2:1)
CAS No:94269-04-2
MF:C6H3CuI3O
MW:535.346840143204
CID:816530
PubChem ID:54602337
Update Time:2025-04-19

Phenol, 2,4,6-triiodo-,copper(2+) salt (2:1) Chemical and Physical Properties

Names and Identifiers

    • Phenol, 2,4,6-triiodo-,copper(2+) salt (2:1)
    • copper,2,4,6-triiodophenol
    • 94269-04-2
    • NSC5722
    • NSC-5722
    • DTXSID00713320
    • copper;2,4,6-triiodophenol
    • Inchi: 1S/C6H3I3O.Cu/c7-3-1-4(8)6(10)5(9)2-3;/h1-2,10H;/q;+2
    • InChI Key: VMCZKCFJHVRZIQ-UHFFFAOYSA-N
    • SMILES: IC1C=C(C=C(C=1O)I)I.[Cu+2]

Computed Properties

  • Exact Mass: 534.6614g/mol
  • Monoisotopic Mass: 534.6614g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 108
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 20.2Ų
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